Cas no 2230806-97-8 (3-azabicyclo3.2.1octane-1-carboxylic acid hydrochloride)

• Product Name: 3-azabicyclo3.2.1octane-1-carboxylic acid hydrochloride
• CAS No: 2230806-97-8
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• MDL: MFCD31691102
• CID: 5036875
• PubChem ID: 137965790
• Update Time: 2025-05-20

3-azabicyclo3.2.1octane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.1]octane-1-carboxylic acid hydrochloride
• 3-azabicyclo3.2.1octane-1-carboxylic acid hydrochloride

• MDL： MFCD31691102
• Inchi： 1S/C8H13NO2.ClH/c10-7(11)8-2-1-6(3-8)4-9-5-8;/h6,9H,1-5H2,(H,10,11);1H
• InChI Key： YXABRFOUPDUXPM-UHFFFAOYSA-N
• SMILES： Cl.OC(C12CNCC(CC1)C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Topological Polar Surface Area: 49.3

Additional information on 3-azabicyclo3.2.1octane-1-carboxylic acid hydrochloride

3-Azabicyclo[3.2.1]octane-1-carboxylic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No 2230806-97-8, commonly referred to as 3-azabicyclo[3.2.1]octane-1-carboxylic acid hydrochloride, is a fascinating molecule with significant implications in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are known for their unique structural properties and diverse applications in drug design.

3-Azabicyclo[3.2.1]octane-1-carboxylic acid hydrochloride is characterized by its rigid bicyclic structure, which provides stability and enhances its bioavailability when used in medicinal compounds. The bicyclic framework consists of a fused six-membered ring and a five-membered ring, with the nitrogen atom at the 3-position contributing to the molecule's amine functionality.

Recent studies have highlighted the potential of this compound as a precursor for various pharmacologically active agents. For instance, researchers have explored its role in the development of neuroprotective agents and antidepressants, where its structural rigidity plays a crucial role in targeting specific biological pathways.

The synthesis of 3-azabicyclo[3.2.1]octane-1-carboxylic acid hydrochloride involves a multi-step process that typically begins with the formation of the bicyclic skeleton through ring-closing reactions or cyclization techniques. The introduction of the carboxylic acid group is often achieved through oxidation or direct synthesis methods, followed by protonation to form the hydrochloride salt.

In terms of physical properties, this compound exhibits a melting point of approximately 250°C, making it suitable for various thermal processing applications in pharmaceutical manufacturing. Its solubility in water is moderate, which is advantageous for formulation purposes, particularly in the development of oral dosage forms.

From an analytical standpoint, 3-azabicyclo[3.2.1]octane-1-carboxylic acid hydrochloride can be effectively characterized using techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods provide critical insights into its purity, molecular structure, and stability under different conditions.

One of the most promising areas of research involving this compound is its application in targeted drug delivery systems. By modifying its functional groups, scientists have been able to enhance its ability to deliver therapeutic agents to specific tissues or cells, thereby improving treatment efficacy and reducing side effects.

Furthermore, studies have demonstrated that 3-azabicyclo[3.2.1]octane-1-carboxylic acid hydrochloride exhibits significant potential as an anti-inflammatory agent, particularly in chronic inflammatory conditions such as arthritis and neuroinflammation.

In conclusion, 3-azabicyclo[3.2.1]octane-1-carboxylic acid hydrochloride (CAS No 2230806-97-8) stands out as a versatile compound with wide-ranging applications in drug discovery and development.